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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history and discovery of sodium perborate, a
compound that has played a significant role in various chemical and industrial applications.
From its initial synthesis in the late 19th century to its commercialization as a key component in
detergents and its use in organic synthesis, this document provides a comprehensive overview
of the key milestones, experimental protocols, and physicochemical properties of this important
chemical.

Discovery and Early History

Sodium perborate was first synthesized in 1898, with two independent discoveries occurring
almost simultaneously. The Russian-Polish chemist Sebastian Tanatar and, separately, the
Russian duo P. Melikoff and L. Pissadewsky, are credited with its initial preparation.[1] Tanatar's
work, published in the "Zeitschrift fir physikalische Chemie," described the formation of sodium
perborate through two distinct methods: the reaction of sodium borate with hydrogen peroxide
in an alkaline solution, and the electrolysis of a sodium borate solution.[1] Melikoff and
Pissadewsky's research, published in "Berichte der deutschen chemischen Gesellschatft," also
detailed the synthesis from sodium borate and hydrogen peroxide.

The industrial significance of sodium perborate began to be realized in the early 20th century.
In 1907, the German chemical company Degussa, in collaboration with the consumer goods
company Henkel, incorporated sodium perborate into the revolutionary laundry detergent,
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Persil. This marked the first commercial use of an oxygen-based bleaching agent in a
detergent, offering a milder alternative to the harsh chlorine-based bleaches used at the time.

Physicochemical Properties

Sodium perborate exists in two common forms: the tetrahydrate (NaBOs-4H20) and the
monohydrate (NaBOs-H20). The tetrahydrate is the more traditional form, while the
monohydrate offers a higher active oxygen content and greater stability at higher temperatures.

Quantitative Data Summary

The key physical and chemical properties of both forms of sodium perborate are summarized in
the tables below for easy comparison.

Table 1: General and Physical Properties of Sodium Perborate

Property Sodium Perborate Sodium Perborate
Monohydrate Tetrahydrate

Molecular Formula NaBOs-H20 NaBOs3-4H20

Molecular Weight 99.82 g/mol [2] 153.86 g/mol [1]

Appearance White crystalline powder White crystalline powder[3]

Odor Odorless Odorless[1]

Bulk Density 0.5 - 0.65 g/cm3[4] 0.73 - 0.90 g/L[5]

Melting Point Decomposes ~60-65.5 °C (decomposes)[3]

Table 2: Solubility in Water

Solubility of Sodium Perborate

Temperature (°C
s ) Tetrahydrate ( g/100 mL)

18 2.15[1]

20 2.3[3]
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Note: Comprehensive solubility data for the monohydrate at various temperatures is not readily
available in the searched literature.

Table 3: Thermal and Chemical Properties

Sodium Perborate Sodium Perborate
Property
Monohydrate Tetrahydrate
Active Oxygen Content min. 15.0%[5] min. 10.0%[5]
pH (1.5% solution) ~10[4] 9.5-105
Decomposition Temperature > 55°C (SADT for 50 kg)[4] Decomposes above 60°C[3]

N Boric acid, hydrogen peroxide,  Boric acid, hydrogen peroxide,
Decomposition Products _ S _ o
sodium oxide (in fire) sodium oxide (in fire)[3]

Experimental Protocols

Original Synthesis of Sodium Perborate
(Tanatar/Melikoff & Pissadewsky, 1898)

While the full, detailed experimental protocols from the original 1898 publications were not
accessible in English translation through the conducted searches, the fundamental principles of
the chemical synthesis can be outlined based on recurring descriptions in the literature.[1]

Objective: To synthesize sodium perborate.

Materials:

Sodium borate (Borax)

Hydrogen peroxide

Sodium hydroxide

Ethanol (for washing)

Diethyl ether (for washing)
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Procedure (General Recreation):
e A solution of sodium borate is prepared in water.

e Sodium hydroxide is added to the sodium borate solution to create an alkaline environment.
The formation of sodium metaborate (NaBO:2) occurs in this step.

 To this alkaline borate solution, a solution of hydrogen peroxide is added gradually, likely with
cooling to control the exothermic reaction.

e The sodium perborate precipitates out of the solution as a crystalline solid.
e The crystals are then isolated by filtration.

e The collected crystals are washed with ethanol and diethyl ether to remove impurities and
aid in drying.

e The final product is dried.

Electrolytic Synthesis of Sodium Perborate (Tanatar,
1898)

Tanatar also reported the synthesis of sodium perborate via electrolysis.[1] Later patents and
scientific papers provide more insight into the potential setup for such a process.

Objective: To synthesize sodium perborate through electrolysis.
Materials:

e Sodium borate

Sodium carbonate (to improve conductivity and act as a buffer)

Platinum anode

Steel or other suitable cathode

Electrolytic cell with a cooling system
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Procedure (General Recreation based on later developments):

¢ An aqueous solution of sodium borate and sodium carbonate is prepared and placed in an
electrolytic cell.

e The solution is cooled to a low temperature, typically below 15°C, to improve the stability of
the perborate formed.

e Adirect current is passed through the solution using a platinum anode and a suitable
cathode.

» At the anode, oxidation of borate and hydroxide ions leads to the formation of perborate
species.

e The sodium perborate, being less soluble under these conditions, precipitates out of the
solution.

e The crystalline product is then collected and dried.
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Caption: A timeline illustrating the key events in the discovery and commercialization of sodium
perborate.
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Chemical Synthesis Pathway of Sodium Perborate
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Caption: A simplified workflow of the common chemical synthesis of sodium perborate
tetrahydrate.

Conclusion

The discovery of sodium perborate at the close of the 19th century marked a significant
advancement in inorganic peroxide chemistry. Its subsequent commercialization revolutionized
the detergent industry and provided a versatile oxidizing agent for various applications. This
guide has provided a detailed overview of the historical context, key scientific contributors,
fundamental physicochemical properties, and the experimental approaches that led to the
synthesis of this important compound. The provided data and diagrams offer a valuable
resource for researchers and professionals in understanding the origins and characteristics of
sodium perborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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